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molecular formula C8H7ClN4 B1333903 2-Chloro-3-hydrazinylquinoxaline CAS No. 51347-93-4

2-Chloro-3-hydrazinylquinoxaline

Cat. No. B1333903
CAS RN: 51347-93-4
M. Wt: 194.62 g/mol
InChI Key: RODNZCIFRICALV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04547501

Procedure details

2-Chloro-3-hydrazinoquinoxaline (15.5 g., 0.080 mole), the product of Example 1, was stirred with triethyl orthoacetate for 3 hours at 100° C. The mixture was cooled to room temperature and the solid precipitate was collected by filtration, washed with ethanol and air dried to afford 11.4 g. (65% yield) of 4-chloro-1-methyl-[1,2,4]triazolo[4,3-a]quinoxaline, m.p. 215°-222° C. Mass spectrum: m/e, 218 (P).
Name
2-Chloro-3-hydrazinoquinoxaline
Quantity
15.5 g
Type
reactant
Reaction Step One
[Compound]
Name
product
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
triethyl orthoacetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
4-chloro-1-methyl-[1,2,4]triazolo[4,3-a]quinoxaline
Yield
65%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[C:11]([NH:12][NH2:13])=[N:10][C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[N:3]=1.[C:14](OCC)(OCC)(OCC)[CH3:15]>>[Cl:1][C:2]1[C:11]2[N:10]([C:14]([CH3:15])=[N:13][N:12]=2)[C:9]2[C:4]([N:3]=1)=[CH:5][CH:6]=[CH:7][CH:8]=2

Inputs

Step One
Name
2-Chloro-3-hydrazinoquinoxaline
Quantity
15.5 g
Type
reactant
Smiles
ClC1=NC2=CC=CC=C2N=C1NN
[Compound]
Name
product
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
triethyl orthoacetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(OCC)(OCC)OCC

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
the solid precipitate was collected by filtration
WASH
Type
WASH
Details
washed with ethanol and air
CUSTOM
Type
CUSTOM
Details
dried
CUSTOM
Type
CUSTOM
Details
to afford 11.4 g

Outcomes

Product
Name
4-chloro-1-methyl-[1,2,4]triazolo[4,3-a]quinoxaline
Type
product
Smiles
ClC=1C=2N(C3=CC=CC=C3N1)C(=NN2)C
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 65%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.